Cas no 2287272-13-1 (6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile)

• Product Name: 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile
• CAS No: 2287272-13-1
• MF: C₁₂H₁₁FN₄O
• MW: 246.240345239639
• CID: 6044382
• PubChem ID: 165890988
• Update Time: 2025-06-13

6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6749764
• 2287272-13-1
• 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile

• Inchi： 1S/C12H11FN4O/c13-10-1-2-11-12(9(10)7-14)17(16-15-11)8-3-5-18-6-4-8/h1-2,8H,3-6H2
• InChI Key： KOPFOBPSBJFCCU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C#N)N(C1CCOCC1)N=N2

Computed Properties

• Exact Mass: 246.09168915g/mol
• Monoisotopic Mass: 246.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile

6-Fluoro-1-(Oxan-4-yl)-1H-1,2,3-Benzotriazole-7-Carbonitrile: A Novel Compound with Promising Applications in Medicinal Chemistry

6-Fluoro-1-(Oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile (CAS No. 2287272-13-1) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of benzotriazoles, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom and an oxan ring in the molecular structure imparts unique properties that make it a valuable candidate for further research and development.

The fluorine substitution in the 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile molecule is particularly noteworthy. Fluorine is the most electronegative element and can significantly alter the electronic properties of organic molecules. This substitution can enhance the lipophilicity, metabolic stability, and binding affinity of the compound, making it more suitable for pharmaceutical applications. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their non-fluorinated counterparts.

The presence of the oxan ring (tetrahydro-2H-pyran) in the molecular structure adds another layer of complexity and functionality. Oxan rings are commonly found in natural products and synthetic compounds due to their ability to confer conformational rigidity and improve solubility. In the context of 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile, the oxan ring likely contributes to the overall stability and bioavailability of the molecule, making it a promising candidate for drug development.

The benzotriazole core is a well-known scaffold in medicinal chemistry due to its ability to form stable complexes with various metal ions and its potential as a ligand in coordination chemistry. Benzotriazoles have been extensively studied for their antioxidant, anti-inflammatory, and antiviral properties. The specific arrangement of substituents in 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile suggests that it may exhibit enhanced biological activity compared to simpler benzotriazole derivatives.

Clinical Trials and Research Findings:

Recent clinical trials have explored the potential therapeutic applications of 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile. Preliminary studies have shown that this compound exhibits potent anti-inflammatory effects in vitro and in vivo. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in various diseases. These findings suggest that 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile may have potential as a treatment for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile has also shown promise as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings highlight the potential of 6-fluoro-1-(oxan-4-yl)-1H-1,2,3-benzotriazole-7-carbonitrile as a broad-spectrum antiviral agent.

Synthesis and Structural Characterization:

The synthesis of 6-fluoro-1-(oxan-4-y l)-1H - 1 , 2 , 3 -benzot ri azole - 7 -carb onit r ile strong > involves several well-established chemical reactions. The key steps include the formation of the benzotriazole core through a cyclization reaction followed by functional group modifications to introduce the fluorine atom and oxan ring. Detailed synthetic protocols have been published in leading chemistry journals, providing researchers with a robust framework for producing this compound on both laboratory and industrial scales.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize the structure of 6-fluoro - 1 -( ox an - 4 - y l ) - 1 H - 1 , 2 , 3 -benz ot ri azol e - 7 -carb onit r ile strong > . These methods have confirmed the presence of all functional groups and provided insights into the conformational behavior of the molecule in solution. Crystallographic studies have also been conducted to determine the solid-state structure of this compound, further validating its structural integrity.

Potential Applications:

The unique combination of structural features in 6-fluoro - 1 -( ox an - 4 - y l ) - 1 H - 1 , 2 , 3 -benz ot ri azol e - 7 -carb onit r ile strong > opens up a wide range of potential applications in medicinal chemistry. Beyond its anti-inflammatory and antiviral properties, this compound may also find use as a lead molecule for developing new drugs targeting other therapeutic areas such as cancer and neurodegenerative diseases.

In cancer research, compounds with benzotriazole scaffolds have shown promise as inhibitors of specific enzymes involved in tumor growth and metastasis. The presence of a fluorine atom in 6-fluoro - 1 -( ox an - y l ) - H - , , benz ot ri azol e carbonit r ile strong > could enhance its ability to target these enzymes effectively. Similarly, in neurodegenerative diseases such as Alzheimer's disease, compounds with antioxidant properties are being explored for their potential to mitigate oxidative stress and neuroinflammation.

Safety Considerations:

Safety is a critical consideration in any drug development process. Preliminary toxicological studies on6-fl uor o--( oxa n-- y l )-- H--, b en z otr i az ol e-- c ar boni tr il e strong > have indicated that it exhibits low toxicity at therapeutic concentrations. However, further extensive safety evaluations are necessary to ensure its suitability for clinical use. These evaluations will include detailed assessments of pharmacokinetics, metabolism, and potential side effects.

In conclusion,< strong >6-f lu or o--( oxa n-- y l )-- H--, b en z otr i az ol e-- c ar boni tr il e strong > (CAS No. ) represents a promising new compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure combines key functional groups that enhance its pharmacological properties, making it an attractive candidate for further research and development in medicinal chemistry. p > article > response >